Cas no 2171517-53-4 (2-[N-(butan-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]acetic acid)

• Product Name: 2-[N-(butan-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]acetic acid
• CAS No: 2171517-53-4
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6046497
• PubChem ID: 165813332
• Update Time: 2025-10-28

2-[N-(butan-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1524469
• 2171517-53-4
• 2-[N-(butan-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]acetic acid

• Inchi： 1S/C28H36N2O5/c1-6-18(2)30(16-25(31)32)26(33)24(15-28(3,4)5)29-27(34)35-17-23-21-13-9-7-11-19(21)20-12-8-10-14-22(20)23/h7-14,18,23-24H,6,15-17H2,1-5H3,(H,29,34)(H,31,32)
• InChI Key： XBFIXRCAOMKANB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC(=O)O)C(C)CC)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-[N-(butan-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]acetic acid

Introduction to 2-[N-(butan-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]acetic Acid (CAS No. 2171517-53-4)

2-[N-(butan-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]acetic acid, identified by its CAS number 2171517-53-4, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential therapeutic properties, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its multi-functional groups, underscores its significance in the design and synthesis of novel bioactive agents.

The molecular structure of 2-[N-(butan-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]acetic acid incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of a butan-2-yl side chain and a fluoren-9-yl methoxy moiety introduces specific interactions with biological targets, which are critical for modulating biological pathways. Additionally, the amide and carboxylic acid functionalities provide opportunities for further derivatization, enabling the synthesis of analogs with tailored properties.

In recent years, there has been a growing interest in the development of small molecules that can interact with biological systems in a highly specific manner. The compound CAS No. 2171517-53-4 represents a promising candidate in this context. Its structural features suggest potential applications in the inhibition of enzymes and receptors involved in various diseases, including metabolic disorders and inflammatory conditions. The fluoren-9-yl methoxy group, in particular, has been shown to enhance binding affinity and selectivity in several drug candidates, making it a valuable component in medicinal chemistry.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of new therapeutic agents. The N-(butan-2-yl) group provides a flexible linker that can be modified to optimize pharmacokinetic properties, while the carbonyl group allows for further functionalization through amide bond formation. These features make it an attractive starting point for designing molecules with improved solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists have been able to identify key interactions between 2-[N-(butan-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]acetic acid and its intended targets. These studies have provided valuable insights into the compound's mechanism of action and have guided the optimization process toward more effective drug candidates.

The synthesis of CAS No. 2171517-53-4 presents both challenges and opportunities for synthetic chemists. The multi-step process requires careful planning to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the complex framework of this molecule efficiently. These approaches not only enhance the efficiency of the synthesis but also allow for greater control over stereochemistry, which is crucial for biological activity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a suitable candidate for use in biotechnology and material science. For instance, derivatives of CAS No. 2171517-53-4 could be explored as probes for studying protein-protein interactions or as components in drug delivery systems. The versatility of this molecule underscores its importance as a building block for innovative research.

As research continues to evolve, the applications of 2-[N-(butan-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]acetic acid are likely to expand further. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in unlocking its full potential. By combining experimental data with computational predictions, researchers can accelerate the discovery process and bring new therapeutic solutions to fruition.

In conclusion,CAS No. 2171517-53-4 represents a significant advancement in the field of pharmaceutical chemistry. Its complex structure and multifunctional groups make it a versatile tool for drug discovery and development. As our understanding of biological systems continues to grow,this compound will undoubtedly play a crucial role in shaping the future of medicine.